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Compound of Interest

3,4-Dichloro-2-
Compound Name:
fluorobenzodifluoride

Cat. No.: B1410155

An In-depth Technical Guide to 3,4-
Dichlorobenzotrifluoride

An important note on chemical nomenclature: The compound "3,4-Dichloro-2-
fluorobenzodifluoride" as named in the query is not a standard or recognized chemical name
and its commercial availability could not be verified. Based on the provided naming convention,
this guide will focus on the closely related and commercially significant compound, 3,4-
Dichlorobenzotrifluoride (CAS Number: 328-84-7). This chemical is also known by its [IUPAC
name, 1,2-Dichloro-4-(trifluoromethyl)benzene.[1][2] It is a versatile intermediate in the
synthesis of various organic compounds, including pharmaceuticals and agrochemicals.[3][4]

Physicochemical Properties

3,4-Dichlorobenzotrifluoride is a colorless liquid with an aromatic odor.[1] It is insoluble in water
but soluble in organic solvents such as ethanol, acetone, and dichloromethane.[1][4] The
trifluoromethyl group, combined with the dichlorination of the benzene ring, imparts unique
properties to the molecule, influencing its reactivity and physical characteristics.[4]
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Property Value Reference
Molecular Formula C7H3CI2F3 [11[3]
Molecular Weight 215.00 g/mol [1][3]

CAS Number 328-84-7 [11[3]
Appearance Colorless liquid [11[3]
Boiling Point 173-174 °C [1][3]
Melting Point -13to-12 °C [11[3]
Density 1.478 g/mL at 25 °C

Refractive Index

n20/D 1.475

Vapor Pressure

1.6 mmHg (20 °C)

Flash Point

65 °C

[1]

Commercial Availability

3,4-Dichlorobenzotrifluoride is readily available from several chemical suppliers. The typical

purity offered is around 97-98%.

Supplier Purity Quantity
Sigma-Aldrich 97% 100 g
Chem-Impex =>98% (GC) Inquire for quantities

Matrix Fine Chemicals

Inquire

Inquire for quantities

Experimental Protocols

Synthesis of 3,4-Dichlorobenzotrifluoride

A common method for the synthesis of 3,4-Dichlorobenzotrifluoride involves the chlorination of

4-chlorobenzotrifluoride.[1] An alternative patented method utilizes 3,4-dichlorotoluene as a

starting material, which undergoes a two-step process of chlorination and fluorination.[5]
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Step 1: Chlorination of 3,4-Dichlorotoluene
e Reactants: 3,4-Dichlorotoluene and chlorine gas.
o Catalyst: A suitable catalyst for chlorination is used.

o Procedure: 3,4-Dichlorotoluene is reacted with chlorine gas in the presence of a catalyst to
yield 3,4-dichlorobenzotrichloride.[1]

Step 2: Fluorination of 3,4-Dichlorobenzotrichloride
e Reactants: 3,4-Dichlorobenzotrichloride and anhydrous hydrogen fluoride.

e Procedure: The 3,4-dichlorobenzotrichloride obtained from the first step is then reacted with
anhydrous hydrogen fluoride. This halogen exchange reaction replaces the chlorine atoms
on the trichloromethyl group with fluorine atoms, producing the crude 3,4-
Dichlorobenzotrifluoride.[1]

 Purification: The crude product is then purified through distillation, neutralization, and
filtration to obtain the final product.[5]

This process is advantageous as it avoids the formation of the 2,4-dichloro isomer, leading to a
higher yield of the desired 3,4-Dichlorobenzotrifluoride.[5]

Applications in Research and Development

3,4-Dichlorobenzotrifluoride serves as a key building block in the synthesis of more complex
molecules. Its applications include:

e Agrochemicals: It is used as an intermediate in the production of herbicides. For example, it
has been used in the preparation of the potential diphenyl ether herbicide, 2-chloro-4-
trifluoromethylphenyl 4-nitrophenylether.

e Pharmaceuticals: The trifluoromethyl group is a common motif in many pharmaceutical
compounds, and 3,4-Dichlorobenzotrifluoride can be a starting material for their synthesis.

e Specialty Chemicals: It is also used in the formulation of specialty chemicals, coatings, and
adhesives due to its solvent properties and thermal stability.[3]
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Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1410155?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1410155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

